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Compound of Interest

Compound Name: Reactive Orange 14

Cat. No.: B077290 Get Quote

C.I. Reactive Orange 14 (CAS No. 12225-86-4) is a prominent member of the single azo class

of reactive dyes.[1] Characterized by its bright yellow-orange hue, it is extensively utilized in the

textile industry for dyeing cellulosic fibers such as cotton and viscose.[1][2] The defining feature

of reactive dyes is their ability to form covalent bonds with the substrate, a process mediated by

a reactive group on the dye molecule.[3] In the case of Reactive Orange 14, this functionality

is provided by a dichlorotriazine group, which reacts with the hydroxyl groups of cellulose under

alkaline conditions.[4][5]

A thorough understanding of the solubility of Reactive Orange 14 is paramount for its effective

application and for any research involving its use, from developing new dyeing methodologies

to conducting toxicological or environmental degradation studies. Solubility dictates the dye's

behavior in solution, influencing everything from solution stability and preparation to its diffusion

and reaction kinetics during the dyeing process.[6][7] This guide provides a detailed

examination of the solubility of Reactive Orange 14 in various solvent systems, the

physicochemical principles governing this behavior, and standardized protocols for its empirical

determination.

Physicochemical Properties Governing Solubility
The solubility of a complex organic molecule like Reactive Orange 14 is not a random

phenomenon but is dictated by its inherent chemical structure. Several key features of the

molecule are critical to its interaction with different solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b077290?utm_src=pdf-interest
https://www.benchchem.com/product/b077290?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-14.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-14.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8362636_EN.htm
https://www.meghadyes.com/reactive-orange-14-3130098.html
https://www.benchchem.com/product/b077290?utm_src=pdf-body
https://textilelearner.net/different-types-of-reactive-dyes/
https://www.scribd.com/document/293190578/6-Dyeing-With-Reactive-Dye
https://www.benchchem.com/product/b077290?utm_src=pdf-body
https://www.tiankunchemical.com/The-four-characteristics-of-reactive-dyes-are-fundamental-to-the-success-rate-of-dyeing-id47517177.html
https://www.fnatchem.com/understanding-the-four-characteristics-of-reactive-dyes-is-fundamental-to-the-success-rate-of-dyeing-once
https://www.benchchem.com/product/b077290?utm_src=pdf-body
https://www.benchchem.com/product/b077290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure: Reactive Orange 14 is an anionic dye with a molecular formula of

C₁₉H₁₂Cl₂N₈O₉S₂ and a molecular weight of 631.38 g/mol .[1]

Ionic Functional Groups: The presence of multiple sulfonic acid (-SO₃H) groups is the most

significant contributor to its aqueous solubility. In aqueous solution, these groups

deprotonate to form sulfonate anions (-SO₃⁻), rendering the molecule highly polar and

capable of strong ion-dipole interactions with water molecules.[8][9]

Azo Chromophore: The central azo bond (-N=N-) and associated aromatic rings form the

chromophore, which is largely nonpolar. However, the overall solubility is dominated by the

highly polar sulfonate and reactive triazine groups.

Reactive Group: The dichlorotriazine ring is a key functional component. While its primary

role is covalent bond formation, its polar nitrogen atoms also contribute to the molecule's

overall polarity.[4]

The interplay between the large, relatively hydrophobic aromatic backbone and the highly

polar, water-solubilizing sulfonate groups defines its solvation characteristics.

Chemical Structure of Reactive Orange 14
Caption: Conceptual structure of C.I. Reactive Orange 14.

Solubility Profile of Reactive Orange 14
The primary solvent of interest for reactive dyes is water, as virtually all dyeing processes are

aqueous-based.[5]

Aqueous Solubility
Reactive Orange 14 is described as an orange powder that is easily soluble in water.[2][10]

Quantitative data confirms this, though solubility is highly dependent on temperature.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 20 60 [1][2][10]

Water 50 130 [1][2][10]
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This significant increase in solubility with temperature is a critical factor in the preparation of

dye stock solutions and in the dyeing process itself.[11][12]

Factors Influencing Aqueous Solubility
The practical solubility of Reactive Orange 14 is not static but is influenced by several

variables common in a laboratory or industrial setting.

Temperature: As the data clearly indicates, temperature has a profound effect on solubility.

Increasing the temperature provides the necessary energy to overcome the lattice energy of

the solid dye and enhances the kinetic energy of both solute and solvent molecules,

promoting dissolution.[11][12] Using hot water is a standard practice to accelerate the

dissolution of reactive dyes.[13]

pH: The pH of the solution is a critical parameter.[14] For dissolution, a neutral pH is

preferred. It is crucial to dissolve the dye powder in water before the addition of any alkali

(like sodium carbonate or caustic soda) used for the fixation step.[7][15] Adding alkali during

dissolution can prematurely initiate hydrolysis of the dichlorotriazine group, converting the

dye into an inactive form that can no longer bond with the fiber, effectively reducing its useful

solubility and dyeing efficiency.[6][13]

Electrolytes (Salts): In reactive dyeing, large quantities of electrolytes, such as sodium

chloride (NaCl) or sodium sulfate (Na₂SO₄), are used to promote dye exhaustion from the

solution onto the fiber. However, these same electrolytes significantly reduce the solubility of

the dye in the water phase.[6][13] This phenomenon, known as "salting out," occurs because

the ions from the salt (Na⁺, Cl⁻, SO₄²⁻) hydrate, reducing the amount of "free" water

molecules available to solvate the dye molecules.[16] At very high electrolyte concentrations,

the dye can aggregate and precipitate.[16]

Additives (Hydrotropes): Certain additives, known as hydrotropes, can enhance the solubility

of dyes. Urea is a commonly used agent that has a solubilizing effect, helping to prevent dye

aggregation and maintain a stable solution, particularly for dyes with lower intrinsic solubility

or when preparing highly concentrated stock solutions.[6][7][13]

Solubility in Organic Solvents
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Specific quantitative data for the solubility of Reactive Orange 14 in organic solvents is not

widely available in the literature, primarily because its applications are aqueous-based.

However, based on its highly polar and ionic structure, its solubility profile can be predicted:

Polar Protic Solvents (e.g., Ethanol, Methanol): Limited to moderate solubility is expected.

While these solvents can engage in hydrogen bonding, their lower dielectric constant

compared to water makes them less effective at solvating the sulfonate salt groups.

Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are generally effective at

dissolving polar organic compounds. It is plausible that Reactive Orange 14 would exhibit

some solubility in these solvents.

Nonpolar Solvents (e.g., Hexane, Toluene, Chloroform): Negligible solubility is expected. The

large polarity mismatch between the ionic dye and the nonpolar solvent prevents effective

solvation.

Protocol for Experimental Determination of
Solubility
Determining the solubility of a dye like Reactive Orange 14 is a fundamental quality control

and research procedure. Several methods can be employed, ranging from simple qualitative

assessments to precise quantitative measurements.[17]

Method 1: Gravimetric Determination of Saturated
Solution
This method provides a precise quantitative value (e.g., in g/L) and is suitable for research

settings.

Principle: A saturated solution is prepared at a specific temperature. A known volume of the

saturated solution is then evaporated to dryness, and the mass of the remaining solute is

determined.

Protocol:
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Setup: Place a sealed flask containing the solvent (e.g., deionized water) in a constant-

temperature water bath set to the desired temperature (e.g., 20°C). Allow the solvent to

equilibrate.

Addition of Solute: Add an excess amount of Reactive Orange 14 powder to the solvent in

the flask. "Excess" means that undissolved solid remains visible.

Equilibration: Seal the flask and agitate it (e.g., using a magnetic stirrer) in the constant-

temperature bath for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached

and the solution is fully saturated.

Separation: Turn off the agitation and allow the undissolved solid to settle. Carefully extract a

known volume (e.g., 10.00 mL) of the clear supernatant using a pre-heated or temperature-

equilibrated volumetric pipette to prevent precipitation upon cooling.

Drying and Weighing: Transfer the aliquot to a pre-weighed, dry evaporating dish. Evaporate

the solvent in a drying oven set at a temperature sufficient to remove the solvent without

degrading the dye (e.g., 105-110°C).

Constant Weight: Continue drying the evaporating dish containing the dye residue until a

constant weight is achieved (i.e., the difference between two consecutive weighings is

negligible).

Calculation:

Mass of dye = (Final weight of dish + dye) - (Initial weight of dish)

Solubility (g/L) = (Mass of dye in g / Volume of aliquot in mL) * 1000 mL/L

Method 2: Filter Paper Spot Test
This is a rapid, semi-quantitative method often used in industrial quality control to quickly

assess solubility and the presence of insoluble impurities.[6][15]

Principle: A drop of a prepared dye solution is placed on filter paper. The uniformity of the

resulting spot indicates the degree of dissolution. Undissolved particles will concentrate in the

center of the spot.
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Protocol:

Solution Preparation: Prepare a series of dye solutions at different, known concentrations

(e.g., 10 g/L, 20 g/L, 40 g/L, 60 g/L, 80 g/L) in the chosen solvent at a specified temperature

(e.g., 20°C). Stir each solution for a fixed time (e.g., 10 minutes).[15]

Spotting: Using a clean pipette, draw up a small amount of the first solution and place a

single drop onto a piece of Whatman No. 2 filter paper (or equivalent).[18]

Observation: Allow the spot to dry completely. Examine the spot for uniformity. A perfectly

uniform circle of color indicates complete dissolution. A spot with a darker center or visible

specks indicates the presence of undissolved particles, meaning the concentration is at or

above the solubility limit.

Determination: The solubility is reported as the highest concentration that produces a

uniform spot without any central residue.[17]

Experimental Workflow Visualization
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1. Preparation

2. Equilibration

3. Analysis (Gravimetric)

Weigh Dye & Solvent

Add excess dye to solvent
in a sealed flask

Agitate at constant
temperature (e.g., 24h)

Allow solids to settle

Pipette known volume
of clear supernatant

Transfer to pre-weighed
evaporating dish

Evaporate solvent
to dryness

Weigh residue to
constant weight

Calculate Solubility (g/L)

Workflow for Gravimetric Solubility Determination.

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b077290?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
C.I. Reactive Orange 14 is a water-soluble azo dye whose solubility is fundamentally

governed by its molecular structure, specifically its polar sulfonate groups. Its aqueous

solubility exhibits a strong positive correlation with temperature, increasing from 60 g/L at 20°C

to 130 g/L at 50°C.[1][2] For researchers and industry professionals, it is critical to recognize

that this solubility is significantly influenced by solution parameters such as pH, the presence of

electrolytes, and organic additives like urea. Dissolution should always precede the addition of

alkali to prevent dye deactivation through hydrolysis. While data on its solubility in organic

solvents is scarce, its ionic nature suggests poor solubility in nonpolar media. The standardized

gravimetric and filter paper spot test protocols provided herein offer reliable methods for the

precise quantification and rapid assessment of its solubility, ensuring reproducible and effective

use in scientific and industrial applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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